Cas no 130793-32-7 (Benzyl (2S,3S,5S)-2-Hexyl-3-benzyloxy-5-hydroxyhexadecanoate)

Benzyl (2S,3S,5S)-2-Hexyl-3-benzyloxy-5-hydroxyhexadecanoate is a chiral ester compound characterized by its stereochemically defined structure, featuring multiple functional groups including a benzyl ether and a hydroxyl group. The (2S,3S,5S) configuration ensures high enantiomeric purity, making it valuable for synthetic applications in asymmetric synthesis and pharmaceutical intermediates. Its lipophilic hexyl and hexadecanoate chains enhance solubility in organic solvents, facilitating use in hydrophobic reaction environments. The benzyloxy and hydroxy groups provide reactive sites for further derivatization, enabling selective modifications. This compound is particularly useful in the synthesis of complex bioactive molecules, where precise stereocontrol and functional group compatibility are critical. Its well-defined structure supports reproducibility in research and industrial processes.

Benzyl (2S,3S,5S)-2-Hexyl-3-benzyloxy-5-hydroxyhexadecanoate structure

130793-32-7 structure

Product Name:Benzyl (2S,3S,5S)-2-Hexyl-3-benzyloxy-5-hydroxyhexadecanoate

CAS No:130793-32-7

MF:C₃₆H₅₆O₄

MW:552.827451705933

CID:1061088

PubChem ID:46780743

Update Time:2025-05-27

Benzyl (2S,3S,5S)-2-Hexyl-3-benzyloxy-5-hydroxyhexadecanoate Chemical and Physical Properties

Names and Identifiers

- Benzyl (2S,3S,5S)-2-Hexyl-3-benzyloxy-5-hydroxyhexadecanoate
- [2S-(2R*,3R*,5R*)]-2-Hexyl-5-hydroxy-3-(phenylMethoxy)hexadecanoic Acid PhenylMethyl Ester
- benzyl (2S,3S,5S)-2-hexyl-5-hydroxy-3-phenylmethoxyhexadecanoate
- Benzyl (2S,3S,5S)-3-(benzyloxy)-2-hexyl-5-hydroxyhexadecanoate
- DTXSID80675679
- 130793-32-7
- DB-253857
- Inchi： 1S/C36H56O4/c1-3-5-7-9-10-11-12-13-20-26-33(37)28-35(39-29-31-22-16-14-17-23-31)34(27-21-8-6-4-2)36(38)40-30-32-24-18-15-19-25-32/h14-19,22-25,33-35,37H,3-13,20-21,26-30H2,1-2H3/t33-,34-,35-/m0/s1
- InChI Key： DQNHJPYWBHTPOH-IMKBVMFZSA-N
- SMILES： O(CC1C=CC=CC=1)[C@@H](C[C@H](CCCCCCCCCCC)O)[C@@H](C(=O)OCC1C=CC=CC=1)CCCCCC

Computed Properties

Exact Mass: 552.41786026g/mol
Monoisotopic Mass: 552.41786026g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 40
Rotatable Bond Count: 25
Complexity: 581
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 11.4
Topological Polar Surface Area: 55.8Å²

Benzyl (2S,3S,5S)-2-Hexyl-3-benzyloxy-5-hydroxyhexadecanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	B279851-1mg	Benzyl (2S,3S,5S)-2-Hexyl-3-benzyloxy-5-hydroxyhexadecanoate	130793-32-7		1mg	$ 173.00	2023-04-18
TRC	B279851-10mg	Benzyl (2S,3S,5S)-2-Hexyl-3-benzyloxy-5-hydroxyhexadecanoate	130793-32-7		10mg	$ 1326.00	2023-04-18